303-25-3

Cyclizine hydrochloride

In Stock

• CAS RN:
• 303-25-3

• Formula:
• C18H23ClN2

• InChI:
• InChI=1S/C18H22N2.ClH/c1-19-12-14-20(15-13-19)18(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2-11,18H,12-15H2,1H3;1H

• InChIKey:
• UKPBEPCQTDRZSE-UHFFFAOYSA-N

• Cyclizine is a histamine H1 receptor antagonist. It binds selectively to histamine H1 receptors (Kd = 5 nM) over H2 and H3 receptors (Kds = 1,600 and >580 nM, respectively). Cyclizine inhibits anti-IgE-induced histamine release from isolated human lung fragments with an IC50 value of 5.42 µM but induces histamine release with a 50% release concentration (RC50) of 10.81 µM. It reduces LPS-induced nitrite accumulation and protein levels of induced nitric oxide synthase (iNOS) in RAW 264.7 cells when used at a concentration of 100 nM. Cyclizine (10 and 20 mg/kg) reduces immobility in the forced swim test in rats.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia...

Lauryl stearate

In Stock

• CAS RN:
• 5303-25-3

• Formula:
• C30H60O2

• InChI:
• InChI=1S/C30H60O2/c1-3-5-7-9-11-13-15-16-17-18-19-20-22-24-26-28-30(31)32-29-27-25-23-21-14-12-10-8-6-4-2/h3-29H2,1-2H3

• InChIKey:
• JRTVEUGOGWTHTR-UHFFFAOYSA-N

• Lauryl stearate is a useful research compound. Its molecular formula is C30H60O2 and its molecular weight is 452.8 g/mol. The purity is usually 95%.